![molecular formula C15H17N3OS B248808 [4-(2-Pyridinylmethyl)-1-piperazinyl]-thiophen-2-ylmethanone](/img/structure/B248808.png)
[4-(2-Pyridinylmethyl)-1-piperazinyl]-thiophen-2-ylmethanone
Overview
Description
[4-(2-Pyridinylmethyl)-1-piperazinyl]-thiophen-2-ylmethanone, also known as PPTM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. PPTM is a heterocyclic compound that contains a piperazine ring, a pyridine ring, and a thiophene ring. The compound has a molecular weight of 341.45 g/mol and a molecular formula of C18H18N4OS.
Scientific Research Applications
Anticancer Activity
- Kumar et al. (2013) reported the synthesis of piperazine-2,6-dione derivatives, including compounds related to 4-(2-Pyridinylmethyl)-1-piperazinyl-thiophen-2-ylmethanone, which exhibited significant anticancer activity against various human cancer cell lines (Kumar et al., 2013).
Synthesis and Optoelectrochemical Properties
- Ak and Toppare (2009) synthesized star-shaped thiophene and pyrrole functionalized monomers related to the compound , investigating their optoelectrochemical properties (Ak & Toppare, 2009).
Antiproliferative Study
- Harishkumar et al. (2018) synthesized novel quinoline analogues, including structures similar to 4-(2-Pyridinylmethyl)-1-piperazinyl-thiophen-2-ylmethanone, and found them to have antiproliferative effects against human cancer cell lines (Harishkumar et al., 2018).
Neuroleptic Activity
- Boswell et al. (1978) studied phenyl-4-piperidinylmethanone derivatives and found potent neuroleptic agents, suggesting potential applications in neurological disorders (Boswell et al., 1978).
Coordination Polymers
- Sample and Laduca (2016) investigated coordination polymers using thiophenedicarboxylate and a long-spanning dipyridylamide ligand, exploring the potential in material science (Sample & Laduca, 2016).
Antipsychotic Agents
- Norman et al. (1996) synthesized heterocyclic carboxamides, including compounds structurally related to 4-(2-Pyridinylmethyl)-1-piperazinyl-thiophen-2-ylmethanone, evaluating them as potential antipsychotic agents (Norman et al., 1996).
properties
Product Name |
[4-(2-Pyridinylmethyl)-1-piperazinyl]-thiophen-2-ylmethanone |
|---|---|
Molecular Formula |
C15H17N3OS |
Molecular Weight |
287.4 g/mol |
IUPAC Name |
[4-(pyridin-2-ylmethyl)piperazin-1-yl]-thiophen-2-ylmethanone |
InChI |
InChI=1S/C15H17N3OS/c19-15(14-5-3-11-20-14)18-9-7-17(8-10-18)12-13-4-1-2-6-16-13/h1-6,11H,7-10,12H2 |
InChI Key |
QOYYOLSPRGBPJY-UHFFFAOYSA-N |
SMILES |
C1CN(CCN1CC2=CC=CC=N2)C(=O)C3=CC=CS3 |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=N2)C(=O)C3=CC=CS3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(3-Methoxy-phenyl)-[4-(toluene-4-sulfonyl)-piperazin-1-yl]-methanone](/img/structure/B248727.png)
![2-Phenyl-1-[4-(toluene-4-sulfonyl)-piperazin-1-yl]-ethanone](/img/structure/B248729.png)
![(4-Methoxy-phenyl)-[4-(toluene-4-sulfonyl)-piperazin-1-yl]-methanone](/img/structure/B248730.png)
![1-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-2-(4-bromophenoxy)ethanone](/img/structure/B248739.png)
![1-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-3-cyclopentylpropan-1-one](/img/structure/B248741.png)
![N-(4-Fluoro-phenyl)-3-[4-(3-phenyl-allyl)-piperazin-1-yl]-propionamide](/img/structure/B248745.png)
![4-[2-(4-Bromo-phenylcarbamoyl)-ethyl]-piperazine-1-carboxylic acid ethyl ester](/img/structure/B248746.png)
![4-[2-(2-Chloro-phenylcarbamoyl)-ethyl]-piperazine-1-carboxylic acid ethyl ester](/img/structure/B248748.png)
![1-[(4-Chlorophenyl)sulfonyl]-4-(4-fluorobenzyl)piperazine](/img/structure/B248749.png)
